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Compound of Interest

Compound Name: 5-Chloroisatoic anhydride

Cat. No.: B108878

An In-depth Technical Guide to 5-Chloroisatoic
Anhydride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, structure, synthesis,
and applications of 5-Chloroisatoic anhydride, a key intermediate in the synthesis of
pharmaceuticals, agrochemicals, and advanced materials.

Core Chemical Properties and Structure

5-Chloroisatoic anhydride (CAS No. 4743-17-3) is a halogenated organic compound derived
from phthalic anhydride.[1] Its chemical structure consists of a benzene ring fused with a 1,3-
oxazine-2,4-dione ring, with a chlorine atom substituted at the 5-position of the aromatic ring.[2]
[3] At room temperature, it exists as a white to light yellow crystalline solid.[1][2]

e Systematic Name: 6-Chloro-1H-benzo[d][1][2]oxazine-2,4-dione[2][3]
e Molecular Formula: CsH4CINO3[2][4]

o Structure: The molecule features a bicyclic system where a chlorinated benzene ring is fused
to a dicarbonyl-containing heterocyclic ring with nitrogen and oxygen atoms. This structure
confers specific reactivity, making it a versatile building block in organic synthesis.[1][5]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b108878?utm_src=pdf-interest
https://www.benchchem.com/product/b108878?utm_src=pdf-body
https://www.benchchem.com/product/b108878?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/5-chloroisatoic-anhydride-dic12923.html
https://www.chemimpex.com/products/44413
https://www.scbt.com/p/5-chloroisatoic-anhydride-4743-17-3
https://www.guidechem.com/encyclopedia/5-chloroisatoic-anhydride-dic12923.html
https://www.chemimpex.com/products/44413
https://www.guidechem.com/encyclopedia/5-chloroisatoic-anhydride-dic12923.html
https://www.chemimpex.com/products/44413
https://www.chemimpex.com/products/44413
https://www.scbt.com/p/5-chloroisatoic-anhydride-4743-17-3
https://www.chemimpex.com/products/44413
https://www.biosynth.com/p/FC172051/4743-17-3-5-chloroisatoic-anhydride
https://www.guidechem.com/encyclopedia/5-chloroisatoic-anhydride-dic12923.html
https://www.biosynth.com/p/C-5130/4743-17-3-5-chloroisatoic-anhydride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)

CAS Number 4743-17-3 [1]12]

] 197.57 g/mol (or 197.58 g/mol
Molecular Weight [2][4]

)

White to light yellow

Appearance powder/crystal iz
Melting Point 272 °C (dec.), 300 °C (dec.) [2][6]
Purity > 97% (Assay), >98% (HPLC) [2]
SMILES Clclccc2NC(=0)OC(=0)c2cl

1S/C8H4CINO3/c9-4-1-2-6-

InChl 5(3-4)7(11)13-8(12)10-6/h1-
3H,(H,10,12)

EC Number 225-255-7 [7]

MDL Number MFCD00006701 2]

Reactivity and Chemical Behavior

As a chlorinated aromatic heterocyclic anhydride, 5-Chloroisatoic anhydride exhibits
reactivity characteristic of both its functional groups.[1]

» Nucleophilic Attack: The anhydride functional group is susceptible to nucleophilic attack,
making it a valuable reagent for forming amides and esters.[1][2] This reactivity is central to
its role in synthesizing more complex molecules.

» Electrophilic Substitution: The aromatic ring can undergo electrophilic substitution reactions,
although the reactivity is influenced by the existing substituents.[1]

« Stability: The compound is sensitive to moisture and may undergo hydrolysis if exposed to
air for prolonged periods.[1] It is recommended to store it under an inert atmosphere in a
cool, dark place.[4]
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Spectroscopic Data

IH NMR (DMSO-ds): A proton NMR spectrum for a product identified as 6-chloro-1H-
benzo[d][1][2]oxazine-2,4-dione shows the following signals: & 11.85 (broad singlet, 1H, NH),
7.88 (doublet, J = 2.4 Hz, 1H, Ar-H), 7.78 (doublet of doublets, J = 8.7, 2.4 Hz, 1H, Ar-H),
and 7.15 (doublet, J = 8.7 Hz, 1H, Ar-H).[6] Another source reports similar peaks at 4 11.85
(singlet, broad, 1H), 7.96 (dd, J = 0.8, 8.7 Hz, 1H), 7.87 (dd, J = 2.3, 8.7 Hz, 1H), and 7.09
(dd, J = 8.8, 0.8 Hz, 1H).[6]

Infrared (IR) Spectroscopy: As an acid anhydride, it is expected to show a pair of
characteristic carbonyl (C=0) stretching absorptions. Generally, acid anhydrides exhibit two
bands around 1820 cm~t and 1760 cm~1.[8]

Experimental Protocols: Synthesis

A common method for the preparation of 5-Chloroisatoic anhydride involves the cyclization of

2-Amino-5-chlorobenzoic acid using triphosgene.[6]

Detailed Methodology:

Reaction Setup: Add 2-Amino-5-chlorobenzoic acid (17 g, 0.1 mol) and 1,2-dichloroethane
(200 mL) to a 500 mL three-necked round-bottom flask.[6]

Reagent Addition: Heat the mixture to 80 °C. Slowly add a solution of triphosgene (21 g, 0.21
mol) in 1,2-dichloroethane (100 mL) dropwise to the flask.[6]

Reaction: After the addition is complete, continue heating and stirring the reaction mixture at
80 °C for 3 hours.[6]

Workup: Cool the mixture to room temperature using an ice water bath.[6]

Isolation: Collect the precipitated white solid via filtration, wash it with a suitable solvent, and
dry it to yield the final product, 6-chloro-1H-benzo[d][1][2]oxazine-2,4-dione (19 g, 97%
yield).[6]

Another documented preparation route is the cyclization of 5-chloroanthranilic acid under

dehydrating conditions, often using acetic anhydride or phosphorus pentoxide.[1]
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Caption: Synthesis of 5-Chloroisatoic Anhydride.

Applications in Research and Drug Development

5-Chloroisatoic anhydride is a versatile intermediate with significant applications in various
fields, particularly in the pharmaceutical and chemical industries.[2][5]

o Pharmaceutical Synthesis: It is a crucial precursor for synthesizing a range of biologically

active compounds.[4][5]

o Benzodiazepines: Used as an intermediate in the synthesis of benzodiazepines and other

psychoactive compounds.[1][4]

o Anticancer Agents: It has been used as a reagent to synthesize 2-acetamidobenzamides,
which show antiproliferative activity against certain tumor cell lines.[6]

o Enzyme Inhibitors: Employed in the preparation of inhibitors for the delta-5 desaturase

enzyme.[6]

o Agrochemicals: The compound is used in the formulation of agrochemicals, including
effective herbicides and fungicides for crop protection.[2]

o Materials Science: It is utilized in creating advanced materials like specialty polymers,
coatings, and adhesives, where it contributes to thermal stability, chemical resistance, and
durability.[2]

e Analytical Chemistry: Serves as a derivatizing agent in various analytical methods.[1][2]
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Caption: Nucleophilic attack on 5-Chloroisatoic Anhydride.

Safety and Handling

5-Chloroisatoic anhydride is classified as a hazardous substance and requires careful
handling.

e Hazards: It is known to cause skin irritation (H315), serious eye irritation (H319), and may
cause respiratory irritation (H335).[7] It is considered moderately toxic upon inhalation,
ingestion, or dermal contact.[1]

o Precautions:

[e]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[6]

[e]

Use only outdoors or in a well-ventilated area.[6]

o

Wear protective gloves, eye protection, and face protection.

[¢]

Wash hands and skin thoroughly after handling.[6]
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e Personal Protective Equipment (PPE): Recommended PPE includes an N95 dust mask,
eyeshields, and gloves.[7]

» Storage: Store in a well-ventilated place and keep the container tightly closed.[4] It should be
stored at room temperature, under an inert atmosphere, due to its moisture sensitivity.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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